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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyldifluorosilane, with the IUPAC name diethyl(difluoro)silane, is an organosilicon
compound of interest in various fields of chemical research and material science.[1] Its unique
properties, stemming from the presence of both ethyl and fluoro groups attached to a central
silicon atom, make it a valuable precursor and building block in organic and inorganic
synthesis. This guide provides a comprehensive overview of its chemical and physical
properties, synthesis, reactivity, and safety considerations, tailored for a technical audience.

Chemical and Physical Properties

Diethyldifluorosilane is a colorless liquid at room temperature. A summary of its key physical
and chemical properties is presented in Table 1. While specific experimental values for some
properties are not readily available in the public domain, computed values and data for related
compounds provide a reliable estimation.

Table 1: Physical and Chemical Properties of Diethyldifluorosilane
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Property Value

IUPAC Name diethyl(difluoro)silane
CAS Number 358-06-5

Molecular Formula C4H10F2Si
Molecular Weight 124.20 g/mol

Boiling Point Data not available
Melting Point Data not available
Density Data not available

Synthesis of Diethyldifluorosilane

The primary synthetic route to diethyldifluorosilane involves the fluorination of
diethyldichlorosilane. This is typically achieved through a halogen exchange reaction, often
employing a fluorinating agent such as antimony trifluoride (SbFs), a method generally known
as the Swarts reaction.

Experimental Protocol: Synthesis via Fluorination

This protocol is a representative procedure based on established methods for the synthesis of
fluorosilanes.

Materials:

Diethyldichlorosilane ((C2Hs)2SiCl2)

Antimony trifluoride (SbFs)

Anhydrous, inert solvent (e.g., hexane or toluene)

Inert gas (e.g., argon or nitrogen)

Procedure:
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o A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser with a drying tube, and an addition funnel is charged with a suspension of
antimony trifluoride in an anhydrous, inert solvent under an inert atmosphere.

o Diethyldichlorosilane is added dropwise to the stirred suspension at room temperature.

o Following the addition, the reaction mixture is gently heated to reflux to drive the reaction to
completion. The progress of the reaction can be monitored by gas chromatography (GC) or
19F NMR spectroscopy.

o Upon completion, the reaction mixture is cooled to room temperature. The solid antimony
salts are removed by filtration under an inert atmosphere.

o The filtrate, containing the desired diethyldifluorosilane, is then purified by fractional
distillation to yield the pure product.

Diethyldichlorosilane
((C2H5)2SiCl2)

Fluorination

Antimony Trifluoride
(SbFs)

Diethyldifluorosilane
((C2H5)2SiF?2)

Heat

Click to download full resolution via product page

Caption: Synthesis of Diethyldifluorosilane via fluorination.

Chemical Reactivity

The reactivity of diethyldifluorosilane is primarily governed by the polarized silicon-fluorine
bonds. The silicon atom is electrophilic and susceptible to nucleophilic attack.

Hydrolysis
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Like other halosilanes, diethyldifluorosilane is sensitive to moisture and undergoes
hydrolysis. The reaction proceeds by nucleophilic attack of water on the silicon atom, leading to
the displacement of fluoride ions and the formation of silanols, which can then condense to
form siloxanes. The overall reaction pathway is depicted in the diagram below. The hydrolysis
of fluorosilanes can be influenced by the presence of acids or bases.

Experimental Protocol: Hydrolysis of
Diethyldifluorosilane

This protocol outlines a general procedure for the controlled hydrolysis of
diethyldifluorosilane.

Materials:

Diethyldifluorosilane ((CzHs)2SiF2)

A suitable solvent (e.g., acetone, tetrahydrofuran)

Water

A weak base (e.qg., pyridine, triethylamine) to neutralize the hydrofluoric acid byproduct.

Procedure:

Diethyldifluorosilane is dissolved in a suitable solvent in a reaction vessel under an inert
atmosphere.

» A stoichiometric amount of water, optionally in the presence of a weak base, is added slowly
to the solution with stirring.

e The reaction is typically exothermic and may require cooling to maintain a controlled
temperature.

e The progress of the hydrolysis can be monitored by observing the disappearance of the
starting material using techniques such as GC or NMR spectroscopy.
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e Upon completion, the reaction mixture is worked up to isolate the resulting diethylsilanediol
or the corresponding condensation products (siloxanes). This may involve extraction and
solvent removal.

Diethyldifluorosilane

((C2Hs):SiF2) Hydrolysis
Diethylsilanediol
((C2Hs)2Si(OH)2) Condensation
+ 2 H20

- H20 (Condensation)

Polydiethylsiloxane
[-(C2H5)2Si0-]

Click to download full resolution via product page

Caption: Hydrolysis and condensation of Diethyldifluorosilane.

Applications in Research and Industry

Diethyldifluorosilane serves as a precursor in the synthesis of various organosilicon
compounds. Its application in Chemical Vapor Deposition (CVD) processes is of particular
interest for the creation of silicon-containing thin films with specific dielectric and barrier
properties, which are valuable in the microelectronics industry.

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for diethyldifluorosilane is not
widely available, data from structurally related compounds, such as flammable and corrosive
organosilanes, should be used to inform handling procedures.[2][3]

Table 2: GHS Hazard and Precautionary Statements (Inferred from Related Compounds)
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Category Code

Statement

Hazard H225

Highly flammable liquid and

vapor.

Causes severe skin burns and

H314
eye damage.

H332 Harmful if inhaled.

Precautionary P210

Keep away from heat, sparks,
open flames, and hot surfaces.

No smoking.

Do not breathe

P260 dust/fume/gas/mist/vapors/spr

ay.

Wear protective

P280 gloves/protective clothing/eye

protection/face protection.

IF IN EYES: Rinse cautiously
with water for several minutes.

P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Store in a well-ventilated

P403+P233 place. Keep container tightly

closed.

Handling Recommendations:

o Work in a well-ventilated fume hood.

» Use personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat.

e Ground all equipment to prevent static discharge.
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o Keep away from sources of ignition.

e Store in a cool, dry place away from moisture and incompatible materials.
Chemical Compatibility:

e Incompatible with: Water, strong oxidizing agents, strong acids, and strong bases.

» Reacts with water and moisture to produce corrosive hydrofluoric acid.

Conclusion

Diethyldifluorosilane is a reactive organosilicon compound with significant potential in
synthetic chemistry and materials science. Understanding its properties, synthesis, and
reactivity is crucial for its safe and effective use in research and development. The
experimental protocols and safety information provided in this guide are intended to serve as a
valuable resource for professionals working with this and related compounds. As with all
reactive chemicals, it is imperative to consult all available safety literature and perform a
thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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